Cas no 56816-60-5 (D-Abequose)
D-Abequose Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dideoxy-D-xylo-hexopyranose
- (2S,3S,5R,6S)-6-methyloxane-2,3,5-triol
- 3,6-Dideoxy-D-xylo-hexose
- 3,6-Dideoxy-D-galactose
- 3-Deoxy-D-fucose
- D-xylo-Hexose, 3,6-dideoxy-
- D-Abequose
-
- Inchi: 1S/C6H12O4/c1-4(8)6(10)2-5(9)3-7/h3-6,8-10H,2H2,1H3/t4-,5-,6-/m1/s1
- InChI Key: GNTQICZXQYZQNE-HSUXUTPPSA-N
- SMILES: O[C@@H]([C@@H](C)O)C[C@H](C=O)O
Computed Properties
- Exact Mass: 148.07355886g/mol
- Monoisotopic Mass: 148.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 77.8Ų
D-Abequose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A010205-2.5mg |
D-Abequose |
56816-60-5 | 2.5mg |
$ 213.00 | 2023-09-09 | ||
| TRC | A010205-10mg |
D-Abequose |
56816-60-5 | 10mg |
$ 798.00 | 2023-09-09 | ||
| TRC | A010205-25mg |
D-Abequose |
56816-60-5 | 25mg |
$ 1687.00 | 2023-09-09 |
D-Abequose Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on D-Abequose
The Comprehensive Guide to D-Abequose (CAS No. 56816-60-5): Properties, Applications, and Market Insights
D-Abequose (CAS No. 56816-60-5) is a rare and highly specialized monosaccharide that plays a critical role in biochemical research and pharmaceutical development. As a derivative of abequose, this compound is part of the deoxy sugar family, which has garnered significant attention due to its unique structural properties and potential applications in glycobiology and vaccine development. Researchers and industry professionals are increasingly interested in D-Abequose for its role in synthesizing complex carbohydrates and its implications in immunology and drug discovery.
The chemical structure of D-Abequose features a six-carbon backbone with a deoxygenated position at C-6, making it distinct from more common sugars like glucose or fructose. This structural uniqueness contributes to its biological activity, particularly in the context of bacterial polysaccharides. For instance, D-Abequose is a key component of the O-antigen in certain Salmonella strains, which has spurred interest in its use for diagnostic tools and vaccine adjuvants. The compound’s ability to modulate immune responses makes it a valuable asset in modern biomedical research.
In recent years, the demand for D-Abequose has grown alongside advancements in glycoscience and synthetic biology. One of the most pressing questions among researchers is: "How is D-Abequose synthesized in the lab?" The answer lies in multi-step enzymatic or chemical processes, often involving the modification of more readily available sugars. These methods are continually refined to improve yield and purity, addressing another common query: "Where can I buy high-purity D-Abequose for research?" Suppliers specializing in rare sugars and custom carbohydrate synthesis are the primary sources, though availability may vary.
The applications of D-Abequose extend beyond academia into industrial and therapeutic realms. For example, its incorporation into glycoconjugate vaccines has shown promise in enhancing immunogenicity, a topic frequently searched in relation to "next-generation vaccine design." Additionally, D-Abequose is explored for its potential in cancer immunotherapy, where carbohydrate-based antigens are used to target tumors. Such innovations align with the growing focus on personalized medicine and biopharmaceuticals, making this compound a hotspot for R&D investment.
From a market perspective, the global interest in D-Abequose is driven by its niche yet expanding applications. Analysts often search for "market trends for rare sugars" or "D-Abequose suppliers 2024," reflecting the compound’s commercial relevance. While large-scale production remains limited, specialty chemical manufacturers are scaling up synthesis capabilities to meet research and clinical demands. Pricing and availability are frequently discussed, with purity levels (>98%) being a key determinant of cost.
For laboratories handling D-Abequose, proper storage and handling are essential to maintain stability. Searches like "How to store D-Abequose?" highlight the need for anhydrous conditions and low temperatures to prevent degradation. Furthermore, regulatory compliance is critical, though the compound is not classified as hazardous under major safety guidelines. Researchers are advised to consult material safety data sheets (MSDS) for specific protocols.
In summary, D-Abequose (CAS No. 56816-60-5) is a versatile and scientifically significant sugar with broad implications in glycobiology, vaccinology, and drug development. Its unique structure and functional properties continue to inspire innovative research, addressing questions like "What are the future applications of D-Abequose?" and "How can it improve vaccine efficacy?" As the fields of biochemistry and immunotherapy evolve, this compound is poised to remain a focal point for both academic and industrial advancements.
56816-60-5 (D-Abequose) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)